Cas no 335671-77-7 (5-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-)

• Product Name: 5-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-
• CAS No: 335671-77-7
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 1458675
• PubChem ID: 83899521
• Update Time: 2025-04-20

5-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-
• 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylicacid
• CS-0373292
• Z3242945425
• SCHEMBL16742098
• 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylic acid
• EN300-4698534
• DB-170168
• 7-Bromo-2,3-dihydro-5-benzofurancarboxylic acid
• 335671-77-7
• 7-Bromo-2,3-dihydrobenzofuran-5-carboxylic acid

• Inchi： 1S/C9H7BrO3/c10-7-4-6(9(11)12)3-5-1-2-13-8(5)7/h3-4H,1-2H2,(H,11,12)
• InChI Key： XAELZMNJPQDCBD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1OCC2

Computed Properties

• Exact Mass: 241.95781
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives